2,6-difluoro-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,6-difluoro-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H14F2N4O2S and its molecular weight is 364.37. The purity is usually 95%.
BenchChem offers high-quality 2,6-difluoro-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-difluoro-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Potential
A study involving the synthesis and biological evaluation of pyrazolo[3,4-b]pyridines bearing benzenesulfonamide moieties, similar in structure to the compound , reported antimicrobial activities. The synthesized compounds were tested against various pathogenic bacterial strains, such as Staphylococcus aureus and Escherichia coli, and fungal yeasts like Candida albicans, showcasing significant antimicrobial properties (Chandak et al., 2013).
Anticancer Evaluation
Another research effort synthesized benzenesulfonamide derivatives with pyrazole, pyrimidine, and pyridine moieties, which were then evaluated for their anticancer activity against the human tumor breast cell line (MCF7). These compounds exhibited promising anticancer activities, with IC50 values in a competitive range, suggesting their potential as therapeutic agents in cancer treatment (Ghorab et al., 2014).
Anti-Inflammatory and Analgesic Applications
A study on celecoxib derivatives that included benzenesulfonamide and pyrazole groups revealed anti-inflammatory and analgesic activities. The research suggested that these compounds could serve as therapeutic agents without causing significant tissue damage in vital organs, which is a crucial consideration in drug development (Küçükgüzel et al., 2013).
Antileishmania Activity
Research on N-[2-(1-arenesulfonyl-1H-pyrazol-3-yl)-6-methyl-phenyl]-arenesulfonamides highlighted significant differences in molecular conformation, which could influence their biological activity. These compounds were used in antileishmania studies, indicating their potential use in treating parasitic infections (Borges et al., 2014).
Synthesis and Reactivity
A study on the synthesis of sulfonamide derivatives explored the antimicrobial properties of these compounds. The research involved the creation of benzenesulfonamide derivatives conjugated with different hetero-bicyclic ring systems, displaying promising dual antibacterial and antifungal potencies (Abbas et al., 2017).
properties
IUPAC Name |
2,6-difluoro-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F2N4O2S/c1-22-12(8-15(21-22)11-4-3-7-19-9-11)10-20-25(23,24)16-13(17)5-2-6-14(16)18/h2-9,20H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFNBZHNFQZANRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CN=CC=C2)CNS(=O)(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F2N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.